Cas no 75240-91-4 (Phenol,3-(1-propyl-3-piperidinyl)-)

• Product Name: Phenol,3-(1-propyl-3-piperidinyl)-
• CAS No: 75240-91-4
• MF: C₁₄H₂₁NO
• MW: 219.322643995285
• CID: 568260
• PubChem ID: 55445
• Update Time: 2025-04-19

Phenol,3-(1-propyl-3-piperidinyl)- Chemical and Physical Properties

Names and Identifiers

• Phenol,3-(1-propyl-3-piperidinyl)-
• 3-(1-propylpiperidin-3-yl)phenol
• n-N-propyl-3-(3-hydroxyphenyl)piperidine
• (+/-)-3-PPP
• (-)-3-(3-Hydroxyphenyl)-N-n-propylpiperidine
• (+)-3-(3-Hydroxyphenyl)-N-(1-propyl)piperidine
• 1-propyl-3-(3-hydroxyphenyl)piperidine
• 3-(1-Propyl-3-piperidinyl)phenol
• 3-PPP
• C14H21NO
• Preclamol [INN]
• Preclamolum [Latin]
• ND3NDM2EHM
• PDSP1_000176
• FT-0770905
• PPP, S(-)-3
• L000832
• (+/-)-Preclamol
• 3-(3-hydroxyphenyl)-N-n-propylpiperidine
• UNII-ND3NDM2EHM
• NSC_202477
• CHEMBL276500
• SCHEMBL872804
• 3PPP(+/-)
• CHEBI:125440
• PDSP2_000175
• Oprea1_004907
• NS00122074
• BRD-A76934284-001-01-1
• Phenol, 3-(1-propyl-3-piperidinyl)-
• Preclamol, (+/-)-
• DTXSID10861083
• BDBM81924
• AKOS005065963
• (R)-3-(1-Propyl-piperidin-3-yl)-phenol
• NCGC00162310-01
• PPP, R(+)-3
• Q27216056
• 75240-91-4
• (A+/-)-Preclamol

• Inchi： 1S/C14H21NO/c1-2-8-15-9-4-6-13(11-15)12-5-3-7-14(16)10-12/h3,5,7,10,13,16H,2,4,6,8-9,11H2,1H3
• InChI Key： HTSNFXAICLXZMA-UHFFFAOYSA-N
• SMILES： OC1=CC=CC(=C1)C1CCCN(CCC)C1

Computed Properties

• Exact Mass: 219.162314293g/mol
• Monoisotopic Mass: 219.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 9
• XLogP3: 3
• Topological Polar Surface Area: 23.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Phenylpiperidines